Iron(II) chloride dihydrate

Specification

• CAS No.: 1639-77-2
• Molecular Formula: Cl2FeH4O2
• Molecular Weight: 0

Introduction

Physical Properties

Iron(II) chloride dihydrate presents as a pale green to greenish solid with a crystalline structure. Its appearance can be distinguished from the tetrahydrate form, which typically exhibits a slightly different color shade. The physical properties of this compound are particularly important for its identification and application in various contexts.

Key Physical Characteristics

The dihydrate form possesses several distinctive physical properties that differentiate it from other hydrated forms of iron(II) chloride. These properties are summarized in the table below:

Property	Value	Notes
Chemical Formula	FeCl₂·2H₂O	Containing two water molecules per formula unit
Molar Mass	162.84 g/mol	Calculated from atomic weights
Appearance	Pale green solid	Distinctive color useful for identification
Crystal Structure	Monoclinic	Forms coordination polymer structure
Density	2.39 g/cm³	Higher than the tetrahydrate form
Melting Point	120°C	Also represents dehydration temperature
Solubility in Water	High	Less soluble than the tetrahydrate
Magnetic Properties	Paramagnetic	Due to unpaired electrons in Fe²⁺

The dihydrate shows a higher density than the tetrahydrate form (1.93 g/cm³), which is consistent with the more compact crystal structure containing fewer water molecules. Additionally, the melting point of 120°C represents the temperature at which the compound begins to lose its hydration water molecules.

Chemical Properties

Iron(II) chloride dihydrate exhibits chemical behavior characteristic of iron(II) compounds while also demonstrating properties influenced by its hydrated state. Understanding these chemical properties is crucial for its proper handling and application.

Stability and Reactivity

The dihydrate form of iron(II) chloride demonstrates moderate stability under normal conditions but is sensitive to environmental factors:

• Oxidation Susceptibility: Like other iron(II) compounds, the dihydrate readily oxidizes in air to form iron(III) compounds. The oxidation process follows the reaction:

  4FeCl₂·2H₂O + O₂ + 4HCl → 4FeCl₃ + 6H₂O3

• Dehydration Behavior: When heated to 120°C, the dihydrate loses its water of crystallization, forming anhydrous FeCl₂. This process can be represented as:

  FeCl₂·2H₂O → FeCl₂ + 2H₂O

• Acid-Base Properties: In aqueous solution, the dihydrate exhibits mild acidity due to the hydrolysis of Fe²⁺ ions, which can form Fe(OH)⁺ and release H⁺ ions.

• Complexation: Iron(II) in the dihydrate readily forms complexes with various ligands, particularly those containing nitrogen, oxygen, or sulfur donor atoms.

Redox Behavior

The iron(II) ion in the dihydrate serves as a moderate reducing agent, capable of reducing various metal ions and organic compounds. This property makes it valuable in synthetic chemistry applications. The standard reduction potential (E°) for the Fe³⁺/Fe²⁺ couple is +0.77 V, indicating its tendency to be oxidized.

Synthesis and Production Methods

Several methods exist for the synthesis of iron(II) chloride dihydrate, each with specific advantages depending on the intended application and required purity.

Direct Synthesis from Iron and Hydrochloric Acid

The most straightforward method involves the reaction of elemental iron with hydrochloric acid under controlled conditions:

• Iron metal (typically as powder or fine steel wool) is added to a concentrated hydrochloric acid solution.

• The reaction produces hydrogen gas and iron(II) chloride in solution:
  Fe + 2HCl → FeCl₂ + H₂3

• The dihydrate can be crystallized from concentrated hydrochloric acid solutions, whereas more dilute solutions yield the tetrahydrate form.

Dehydration of Higher Hydrates

The dihydrate can also be prepared by controlled dehydration of the tetrahydrate form:

• Iron(II) chloride tetrahydrate is heated to approximately 105-115°C, which removes two water molecules.

• The process must be carefully controlled to prevent complete dehydration or oxidation:
  FeCl₂·4H₂O → FeCl₂·2H₂O + 2H₂O

Crystallization Under Controlled Conditions

Specific crystallization techniques can be employed to obtain the dihydrate directly:

• Concentrated solutions of iron(II) chloride are prepared under an inert atmosphere to prevent oxidation.

• Crystallization is conducted under specific temperature and concentration conditions that favor dihydrate formation.

• The crystals are typically isolated by filtration and dried under controlled conditions to maintain the dihydrate state.

Structural Characteristics

The crystal structure of iron(II) chloride dihydrate reveals important information about its chemical behavior and properties. This structure has been well-characterized using various analytical techniques.

Coordination Environment

In the dihydrate structure, each iron(II) center adopts an octahedral coordination geometry with distinctive features:

• Each Fe²⁺ ion is coordinated to four chloride ligands that act as bridges to adjacent iron centers.

• The octahedral coordination sphere is completed by two water molecules in mutually trans positions.

• This arrangement forms a coordination polymer with extended connectivity throughout the crystal.

Crystal Packing and Bonding

The monoclinic crystal system of the dihydrate exhibits interesting packing characteristics:

• The bridging chloride ions create a two-dimensional network structure.

• Hydrogen bonding between the coordinated water molecules and chloride ions further stabilizes the structure.

• The resulting coordination polymer has significantly different properties from both the anhydrous and tetrahydrate forms.

This unique structural arrangement contributes to the physical properties of the compound, including its higher melting point compared to other hydrates and its distinctive spectroscopic signatures.

Applications and Uses

Iron(II) chloride dihydrate finds applications across diverse fields due to its reducing properties and unique structural characteristics.

Industrial Applications

In industrial settings, the dihydrate serves several important functions:

• Reducing Agent: It functions as an effective reducing agent in various metallurgical processes, particularly in the reduction of metal oxides.

• Wastewater Treatment: The compound is used for removing chromate and other heavy metal contaminants from industrial wastewaters, acting as both a reducing agent and flocculating agent.

• Catalyst Component: It serves as a precursor for various iron-based catalysts used in organic synthesis and industrial processes.

Laboratory and Research Applications

In research and analytical chemistry, the dihydrate has several significant uses:

• Synthesis Reagent: It serves as a source of Fe²⁺ ions for the preparation of various iron complexes and compounds.

• Analytical Chemistry: The compound is used in colorimetric and spectrophotometric determinations of various substances.

• Educational Demonstrations: The distinctive color changes associated with the oxidation of Fe²⁺ to Fe³⁺ make it valuable for demonstrating redox chemistry3.

Pharmaceutical and Cosmetic Applications

The dihydrate form also has applications in pharmaceutical and cosmetic formulations:

• Iron Supplementation: As a source of bioavailable iron, though typically further processed into more stable forms.

• Pigmentation: Used in the preparation of certain pigments and colorants.

• Mordant: Acts as a mordant in dyeing processes, helping to fix dyes to fabrics.

Research Findings and Recent Developments

Recent scientific investigations have expanded our understanding of iron(II) chloride dihydrate and its potential applications.

Structural Analysis via Graph Theoretical Approaches

Recent research has employed graph theoretical approaches to analyze the structural characteristics of iron(II) chloride compounds:

• Entropy measures and statistical models have been applied to the crystalline structure of iron(II) chloride.

• Studies have explored various indices including Randic indices and Atom bond connectivity indices to characterize the structural properties.

• These mathematical approaches provide new insights into the relationship between structure and properties for iron chloride compounds.

Nanomaterial Applications

The use of iron(II) chloride dihydrate in nanomaterial synthesis has been an active area of research:

• The compound serves as a precursor in the preparation of iron oxide nanoparticles with controlled morphology.

• Research indicates that the hydration state of the starting iron chloride significantly affects the properties of the resulting nanoparticles.

• The water content in the dihydrate specifically influences reaction kinetics and particle formation mechanisms.

Dehydration Studies

Investigations into the dehydration behavior of iron(II) chloride hydrates provide valuable insights:

• The transition from tetrahydrate to dihydrate and then to anhydrous forms has been studied using thermal analysis techniques.

• Research suggests that controlled dehydration can be achieved at specific temperatures: the tetrahydrate loses two water molecules at 105-115°C to form the dihydrate, which then loses remaining water at approximately 120°C.

• These studies are relevant for developing optimal drying and processing protocols for iron(II) chloride materials.